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CAS No.: 72928-24-6

Cat. No.: B13782406

Get Quote

Introduction
Undec-10-enyl propanoate is a valuable ester recognized for its characteristic waxy, fruity,

and floral scent profile.[1][2] This compound finds applications in the fragrance and flavor

industries, where it can be incorporated into a variety of consumer products.[1][3] Its synthesis

is a fundamental example of esterification, a key reaction in organic chemistry. This application

note provides detailed protocols for the synthesis of undec-10-enyl propanoate via Fischer-

Speier esterification, along with methodologies for its purification and characterization. The

causality behind experimental choices is explained to provide a comprehensive guide for

researchers, scientists, and professionals in drug development and chemical synthesis.

Synthesis of Undec-10-enyl Propanoate via Fischer-
Speier Esterification
The most common and direct method for preparing undec-10-enyl propanoate is the Fischer-

Speier esterification. This acid-catalyzed reaction involves the condensation of a carboxylic

acid (propanoic acid) and an alcohol (undec-10-en-1-ol).[4][5][6][7] The reaction is reversible,
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and therefore, specific conditions are employed to drive the equilibrium towards the formation

of the ester product.[6][7]

Reaction Mechanism
The Fischer esterification proceeds through a series of protonation and nucleophilic acyl

substitution steps. The acid catalyst protonates the carbonyl oxygen of the carboxylic acid,

enhancing its electrophilicity. The alcohol then acts as a nucleophile, attacking the carbonyl

carbon. Subsequent proton transfers and the elimination of a water molecule lead to the

formation of the ester.
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Caption: Fischer-Speier Esterification Mechanism.

Experimental Protocol
Materials and Reagents:

Undec-10-en-1-ol (Reagent grade, ≥98%)

Propanoic acid (Reagent grade, ≥99%)

Concentrated sulfuric acid (H₂SO₄, 95-98%)

Toluene (Anhydrous, ≥99.8%)

Saturated sodium bicarbonate solution (NaHCO₃)
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Brine (Saturated sodium chloride solution)

Anhydrous magnesium sulfate (MgSO₄)

Round-bottom flask (250 mL)

Dean-Stark apparatus

Reflux condenser

Heating mantle with a magnetic stirrer

Separatory funnel (500 mL)

Rotary evaporator

Procedure:

Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stir bar, add

undec-10-en-1-ol (e.g., 0.1 mol, 17.03 g) and propanoic acid (e.g., 0.12 mol, 8.89 g, 1.2

equivalents).

Solvent and Catalyst Addition: Add toluene (100 mL) to the flask. Toluene serves as an

azeotropic solvent to facilitate the removal of water. With gentle stirring, carefully add

concentrated sulfuric acid (0.5 mL) as the catalyst.

Reflux and Water Removal: Assemble a Dean-Stark apparatus and a reflux condenser on

top of the round-bottom flask. Heat the mixture to reflux using a heating mantle. The toluene-

water azeotrope will distill, and water will be collected in the side arm of the Dean-Stark trap,

driving the reaction to completion. Continue the reflux until no more water is collected

(typically 4-6 hours).

Cooling and Quenching: Once the reaction is complete, allow the mixture to cool to room

temperature. Carefully quench the reaction by slowly adding a saturated solution of sodium

bicarbonate until the effervescence ceases. This step neutralizes the acidic catalyst and any

unreacted propanoic acid.
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Liquid-Liquid Extraction: Transfer the mixture to a separatory funnel. Wash the organic layer

successively with 50 mL of saturated sodium bicarbonate solution, 50 mL of water, and 50

mL of brine.

Drying and Solvent Removal: Separate the organic layer and dry it over anhydrous

magnesium sulfate. Filter the drying agent and concentrate the filtrate using a rotary

evaporator to remove the toluene.

Purification: The crude product can be further purified by vacuum distillation to obtain pure

undec-10-enyl propanoate.

Quantitative Data Summary
Parameter Value Reference/Justification

Molar Ratio (Alcohol:Acid) 1:1.2

An excess of the less

expensive reagent is often

used to drive the equilibrium.

Catalyst Concentrated H₂SO₄

A common and effective strong

acid catalyst for Fischer

esterification.[4][7]

Solvent Toluene

Forms an azeotrope with water

for its removal via a Dean-

Stark trap.[8]

Reaction Temperature Reflux (approx. 110 °C) The boiling point of toluene.

Reaction Time 4-6 hours

Typical duration for Fischer

esterification with azeotropic

water removal.

Expected Yield 80-90%
Based on typical yields for

similar esterification reactions.

Characterization of Undec-10-enyl Propanoate
The successful synthesis of undec-10-enyl propanoate can be confirmed through various

spectroscopic techniques.
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Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the

protons of the undecenyl and propanoate moieties. Key expected chemical shifts include:

A triplet around 4.05 ppm corresponding to the two protons of the CH₂ group attached to

the ester oxygen (-O-CH₂-).

A multiplet between 5.75 and 5.85 ppm for the single proton of the internal carbon of the

double bond (-CH=CH₂).

A multiplet around 4.95 ppm for the two terminal protons of the double bond (=CH₂).

A quartet around 2.29 ppm for the two protons of the CH₂ group adjacent to the carbonyl

group (-CO-CH₂-).

A triplet around 1.15 ppm for the three protons of the methyl group of the propanoate

moiety (CH₃-).

¹³C NMR: The carbon NMR spectrum will show distinct signals for each carbon atom. Key

expected chemical shifts include:

A signal around 174 ppm for the carbonyl carbon of the ester.

Signals around 139 ppm and 114 ppm for the carbons of the double bond.

A signal around 64 ppm for the carbon of the CH₂ group attached to the ester oxygen.

Infrared (IR) Spectroscopy
The IR spectrum of undec-10-enyl propanoate should exhibit the following characteristic

absorption bands:

A strong C=O stretching vibration for the ester carbonyl group, typically in the range of 1735-

1750 cm⁻¹.

C-O stretching vibrations in the region of 1100-1300 cm⁻¹.
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C=C stretching vibration for the alkene group around 1640 cm⁻¹.

=C-H stretching vibration for the alkene protons just above 3000 cm⁻¹.

C-H stretching vibrations for the sp³ hybridized carbons just below 3000 cm⁻¹.

Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS analysis can be used to determine the purity of the synthesized ester and to confirm its

molecular weight. The gas chromatogram should show a single major peak corresponding to

undec-10-enyl propanoate. The mass spectrum will display the molecular ion peak (M⁺) at

m/z = 226.36, corresponding to the molecular weight of the compound.[2] The fragmentation

pattern will show characteristic fragments resulting from the cleavage of the ester bond and the

hydrocarbon chain.

Alternative Synthesis Protocols
While Fischer esterification is the most common method, other protocols can be employed for

the synthesis of undec-10-enyl propanoate.

Acylation with Propionyl Chloride or Propanoic
Anhydride
This method involves the reaction of undec-10-en-1-ol with a more reactive acylating agent like

propionyl chloride or propanoic anhydride in the presence of a base (e.g., pyridine or

triethylamine). This reaction is generally faster and not reversible, often leading to higher yields.

However, the reagents are more expensive and moisture-sensitive.

Enzymatic Esterification
The use of lipases as biocatalysts for esterification offers a greener alternative.[9] These

reactions are typically carried out under milder conditions (lower temperature and neutral pH),

which can be advantageous for sensitive substrates. The reaction involves incubating undec-

10-en-1-ol and propanoic acid with a suitable lipase in an organic solvent or in a solvent-free

system.
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Caption: Experimental Workflow for the Synthesis and Analysis of Undec-10-enyl Propanoate.
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Safety Precautions
Propanoic acid is corrosive and can cause severe skin burns and eye damage. Handle with

appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab

coat.

Concentrated sulfuric acid is extremely corrosive and a strong oxidizing agent. Handle with

extreme care in a fume hood and wear appropriate PPE.

Toluene is flammable and harmful if inhaled or absorbed through the skin. Work in a well-

ventilated area or a fume hood.

The refluxing of flammable solvents should be carried out with caution, ensuring that the

apparatus is properly assembled and there are no sources of ignition nearby.

Conclusion
This application note provides a comprehensive guide to the synthesis of undec-10-enyl
propanoate using the Fischer-Speier esterification method. The detailed protocol, including

reaction conditions, work-up procedures, and characterization techniques, is designed to be a

valuable resource for researchers and professionals in the field of chemical synthesis. By

understanding the principles behind each step, scientists can confidently and efficiently

produce this important fragrance and flavor compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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